Cas no 912577-32-3 (N-HydroxyisobutyrimidamideHydrochloride)

• Product Name: N-HydroxyisobutyrimidamideHydrochloride
• CAS No: 912577-32-3
• MF: C₄H₁₁ClN₂O
• MW: 138.595939874649
• CID: 4659465
• Update Time: 2025-08-05

N-HydroxyisobutyrimidamideHydrochloride Chemical and Physical Properties

Names and Identifiers

• PropaniMidaMide, N-hydroxy-2-Methyl- (hydrochloride) (1:1)
• N-Hydroxyisobutyrimidamide Hydrochloride
• N-HydroxyisobutyrimidamideHydrochloride

• Inchi： 1S/C4H10N2O.ClH/c1-3(2)4(5)6-7;/h3,7H,1-2H3,(H2,5,6);1H
• InChI Key： AERDUMGSGZFDGT-UHFFFAOYSA-N
• SMILES： C(=N)(NO)C(C)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

Additional information on N-HydroxyisobutyrimidamideHydrochloride

N-Hydroxyisobutyrimidamide Hydrochloride: A Comprehensive Overview

N-Hydroxyisobutyrimidamide Hydrochloride, identified by the CAS number 912577-32-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique chemical properties and potential applications in drug development. Recent studies have highlighted its role in various biological processes, making it a focal point for researchers seeking innovative therapeutic agents.

The chemical structure of N-Hydroxyisobutyrimidamide Hydrochloride is characterized by a hydroxyl group attached to an imidamide ring, which contributes to its reactivity and selectivity in chemical reactions. This structure allows the compound to participate in a variety of biochemical pathways, particularly those involving enzyme inhibition and receptor modulation. Its hydrochloride form ensures stability under physiological conditions, making it suitable for pharmacological studies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of N-Hydroxyisobutyrimidamide Hydrochloride with target proteins at an atomic level. These studies have revealed potential applications in the treatment of inflammatory diseases, where the compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to modulate ion channels has opened avenues for its use in neurodegenerative disorders.

In terms of synthesis, N-Hydroxyisobutyrimidamide Hydrochloride is typically derived from a multi-step process involving nucleophilic substitution and cyclization reactions. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and reducing synthetic complexity. Such advancements are crucial for scaling up production to meet the demands of preclinical and clinical trials.

The pharmacokinetic profile of N-Hydroxyisobutyrimidamide Hydrochloride has also been extensively studied, with findings indicating favorable absorption and bioavailability. This makes it a promising candidate for oral drug delivery systems. Furthermore, preliminary toxicity studies suggest that the compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential clinical application.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of N-Hydroxyisobutyrimidamide Hydrochloride's therapeutic potential. For instance, partnerships have led to the development of novel formulations that enhance drug delivery efficiency and reduce side effects. These developments underscore the importance of interdisciplinary collaboration in advancing drug discovery.

In conclusion, N-Hydroxyisobutyrimidamide Hydrochloride, CAS No. 912577-32-3, represents a cutting-edge compound with vast potential in medical research. Its unique chemical properties, combined with recent breakthroughs in synthesis and pharmacology, position it as a key player in the development of next-generation therapeutics. As research continues to unfold, this compound is expected to contribute significantly to the advancement of healthcare solutions.